Cas no 400781-06-8 (BENZOIC ACID, 2-IODO-4-[3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL]-)

• Product Name: BENZOIC ACID, 2-IODO-4-[3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL]-
• CAS No: 400781-06-8
• MF: C₉H₄F₃IN₂O₂
• MW: 356.039944648743
• CID: 3387365
• PubChem ID: 11046481
• Update Time: 2025-09-18

BENZOIC ACID, 2-IODO-4-[3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-IODO-4-[3-(TRIFLUOROMETHYL)-3H-DIAZIRIN-3-YL]-
• 400781-06-8
• 2-iodo-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzoic acid
• EN300-7528267

• Inchi： 1S/C9H4F3IN2O2/c10-9(11,12)8(14-15-8)4-1-2-5(7(16)17)6(13)3-4/h1-3H,(H,16,17)
• InChI Key： TVAAYIHPKOZOEZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=CC(=C1)C1(C(F)(F)F)N=N1

Computed Properties

• Exact Mass: 355.92696Da
• Monoisotopic Mass: 355.92696Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62Ų